N-(2,4-dimethoxybenzyl)-2-[1-(3-furylmethyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-2-[1-(furan-3-ylmethyl)-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C20H25N3O5/c1-26-16-4-3-15(18(9-16)27-2)11-22-19(24)10-17-20(25)21-6-7-23(17)12-14-5-8-28-13-14/h3-5,8-9,13,17H,6-7,10-12H2,1-2H3,(H,21,25)(H,22,24)
• InChI Key: JFZRYXADELLOCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CC2C(=O)NCCN2CC3=COC=C3)OC
• Molecular Formula: C20H25N3O5
• Molecular Weight: 387.4 g/mol

Description

N-(2,4-dimethoxybenzyl)-2-[1-(3-furylmethyl)-3-oxo-2-piperazinyl]acetamide is a chemical compound that has gained attention in the scientific research community due to its potential applications in various fields such as pharmaceuticals, medicinal chemistry, and biochemistry. This compound is commonly referred to as DMFPA and is synthesized using a specific method that involves the use of piperazine and furfural.

Mechanism of Action

The mechanism of action of DMFPA is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. DMFPA has been shown to selectively bind to certain receptors, which can lead to the modulation of various cellular processes. This modulation can result in the inhibition of cell growth and proliferation, which is a desirable effect in the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
DMFPA has been shown to have several biochemical and physiological effects on the body. In vitro studies have demonstrated that DMFPA can inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune response. In vivo studies have also shown that DMFPA can reduce the growth and spread of tumors in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMFPA is its high selectivity for specific receptors, which makes it a useful tool for studying various cellular processes. DMFPA is also relatively easy to synthesize and purify, which makes it a cost-effective compound for laboratory experiments. However, one of the limitations of DMFPA is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental conditions.

Future Directions

There are several future directions for the study of DMFPA. One potential direction is the development of new synthetic methods for DMFPA that can improve the yield and purity of the final product. Another direction is the investigation of the potential applications of DMFPA in other fields such as materials science and nanotechnology. Additionally, further research is needed to fully understand the mechanism of action of DMFPA and its potential applications in the treatment of various diseases.

Scientific Research Applications

DMFPA has been the focus of several scientific research studies due to its potential applications in various fields. One of the most promising applications of DMFPA is in the field of medicinal chemistry, where it has been identified as a potential drug candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders. DMFPA has also been studied for its potential use as a diagnostic tool in medical imaging due to its ability to selectively bind to specific receptors in the body.